Cas no 109175-08-8 (Methyl 4-nitro-1h-indole-3-carboxylate)

• Product Name: Methyl 4-nitro-1h-indole-3-carboxylate
• CAS No: 109175-08-8
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• MDL: MFCD09836011
• CID: 1191175
• PubChem ID: 14108617
• Update Time: 2025-04-20

Methyl 4-nitro-1h-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-nitro-1h-indole-3-carboxylate
• ACMC-20mc33
• CTK0D5927
• 4-nitroindole-3-carboxylate
• 1H-Indole-3-carboxylic acid, 4-nitro-, methyl ester
• SureCN2843773
• AGN-PC-000FFB
• 4-Nitro-1H-indole-3-carboxylic acid methyl ester
• Methyl 4-Nitroindole-3-carboxylate
• 109175-08-8
• methyl4-nitro-1h-indole-3-carboxylate
• SCHEMBL2843773
• DTXSID20555961
• SY042543
• AKOS027460925
• AC2877
• MFCD09836011
• DB-059813

• MDL： MFCD09836011
• Inchi： 1S/C10H8N2O4/c1-16-10(13)6-5-11-7-3-2-4-8(9(6)7)12(14)15/h2-5,11H,1H3
• InChI Key： NIIPWVYXFPJSDR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 220.04844
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 85.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives